Cas no 1896787-63-5 (4-(4-aminobutan-2-yl)-2-methoxy-6-nitrophenol)

• Product Name: 4-(4-aminobutan-2-yl)-2-methoxy-6-nitrophenol
• CAS No: 1896787-63-5
• MF: C₁₁H₁₆N₂O₄
• MW: 240.255743026733
• CID: 6439927
• PubChem ID: 116987611
• Update Time: 2025-07-14

4-(4-aminobutan-2-yl)-2-methoxy-6-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 4-(4-aminobutan-2-yl)-2-methoxy-6-nitrophenol
• 1896787-63-5
• EN300-2001309

• Inchi： 1S/C11H16N2O4/c1-7(3-4-12)8-5-9(13(15)16)11(14)10(6-8)17-2/h5-7,14H,3-4,12H2,1-2H3
• InChI Key： QHDFCWUEAYSWDI-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)C(C)CCN)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 240.11100700g/mol
• Monoisotopic Mass: 240.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 101Ų

Additional information on 4-(4-aminobutan-2-yl)-2-methoxy-6-nitrophenol

Chemical Profile of 4-(4-aminobutan-2-yl)-2-methoxy-6-nitrophenol (CAS No. 1896787-63-5)

4-(4-aminobutan-2-yl)-2-methoxy-6-nitrophenol, identified by the CAS number 1896787-63-5, is a specialized organic compound that has garnered attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound belongs to the class of nitroaromatic derivatives, which are widely studied for their potential applications in medicinal chemistry and drug development. The presence of both amino and methoxy functional groups, along with a nitro substituent, makes this molecule a versatile candidate for further investigation into its pharmacological effects.

The molecular structure of 4-(4-aminobutan-2-yl)-2-methoxy-6-nitrophenol features a phenolic core that is modified by an aminoethyl side chain at the 4-position and a methoxy group at the 2-position, while the 6-position is substituted with a nitro group. This specific arrangement of functional groups imparts distinct chemical reactivity and potential biological activity. The compound’s solubility profile, stability under various conditions, and interaction with biological targets are critical factors that researchers consider when evaluating its therapeutic potential.

In recent years, there has been growing interest in nitroaromatic compounds due to their role as intermediates in the synthesis of various pharmaceuticals. The nitro group can be reduced to an amine, which can then be further functionalized to produce more complex molecules. This transformation is particularly relevant in the development of antimicrobial and anticancer agents. For instance, studies have shown that nitroaromatic derivatives can exhibit potent activity against certain bacterial strains by interfering with essential metabolic pathways.

The 4-(4-aminobutan-2-yl)-2-methoxy-6-nitrophenol structure presents an interesting case for drug design because of its ability to interact with biological targets in multiple ways. The amino group can form hydrogen bonds with polar residues in proteins, while the methoxy group can influence electronic distribution and reactivity. Additionally, the phenolic hydroxyl group may participate in redox reactions, which could be exploited for therapeutic purposes. These interactions make this compound a promising candidate for further exploration in the development of novel drugs.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and mode of interaction of small molecules with biological targets more accurately. By leveraging molecular docking simulations, scientists can identify how 4-(4-aminobutan-2-yl)-2-methoxy-6-nitrophenol might bind to enzymes or receptors involved in disease pathways. Such studies have already provided valuable insights into the compound’s potential as an inhibitor or modulator of specific biological processes.

The synthesis of 4-(4-aminobutan-2-yl)-2-methoxy-6-nitrophenol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include nitration of a precursor aromatic compound followed by selective functionalization at the 2-position and 4-position. The introduction of the aminoethyl side chain at the 4-position is particularly challenging due to its steric hindrance and potential for unwanted side reactions. However, recent improvements in synthetic methodologies have made it possible to achieve this transformation with greater efficiency and selectivity.

One area where this compound shows promise is in the treatment of inflammatory diseases. Nitroaromatic derivatives have been reported to exhibit anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The structural features of 4-(4-aminobutan-2-yl)-2-methoxy-6-nitrophenol suggest that it may interfere with these pathways by directly interacting with key enzymes or by being metabolized into active species that exert anti-inflammatory effects.

Another potential application lies in cancer therapy. Studies have demonstrated that certain nitroaromatic compounds can induce apoptosis in cancer cells by generating reactive oxygen species (ROS) or by inhibiting critical signaling pathways involved in cell proliferation. The presence of both amino and methoxy groups in 4-(4-aminobutan-2-yl)-2-methoxy-6-nitrophenol may enhance its ability to interact with cellular components and disrupt cancer cell survival mechanisms.

The pharmacokinetic properties of 4-(4-aminobutan-2-yl)-2-methoxy-6-nitrophenol are also an important consideration for its therapeutic use. Researchers are investigating how quickly the compound is absorbed, distributed, metabolized, and excreted by the body. Understanding these processes helps in predicting its bioavailability and duration of action, which are crucial for developing effective dosing regimens. Preclinical studies using animal models have provided valuable data on these aspects, paving the way for further clinical investigations.

In conclusion, 4-(4-aminobutan-2-yli)-2-methoxy--nitrophenol (CAS No. 1896787--63--5) is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile tool for drug discovery, particularly in areas such as anti-inflammation and cancer therapy. As research continues to uncover new applications for nitroaromatic derivatives, compounds like this one are likely to play an increasingly important role in developing next-generation therapeutics.